4-(2,5-dimethoxyphenyl)-5-(2-pyrazinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-3-pyrazin-2-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H13N5O2S/c1-20-9-3-4-12(21-2)11(7-9)19-13(17-18-14(19)22)10-8-15-5-6-16-10/h3-8H,1-2H3,(H,18,22)
• InChI Key: DCDZFMSNLNXGCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=NNC2=S)C3=NC=CN=C3
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

Synthesis Analysis

The synthesis of related 1,2,4-triazole derivatives involves several steps, including the acylation of alkylthio-1,2,4-triazoles with acyl chlorides, alkylation with alkyl iodides, and the treatment of thiosemicarbazide with sodium hydroxide or acetyl chloride. These methods highlight the versatility and reactivity of the 1,2,4-triazole ring system in forming various substituted derivatives (Labanauskas et al., 2001).

Molecular Structure Analysis

Structural characterization of related compounds is commonly achieved using spectroscopic methods such as IR, NMR, and mass spectrometry, which elucidate the nature of substituents and confirm the presence of desired functional groups in the synthesized molecules. Crystal structure determination through single-crystal X-ray diffraction studies provides insights into the arrangement of atoms within the molecule and the spatial orientation of its substituents, revealing the molecular geometry and potential intermolecular interactions (Prabhuswamy et al., 2016).

Chemical Reactions and Properties

1,2,4-Triazole derivatives exhibit a range of chemical reactivities, including the ability to undergo further functionalization through reactions such as N-acylation and S-methylation. These reactions modify the physical and chemical properties of the molecule, potentially enhancing its biological activity or altering its solubility and stability (Labanauskas et al., 2001).